5-{[(Tert-butoxy)carbonyl]amino}hexanoic acid

• Molecular Formula: C11H21NO4
• Molecular Weight: 231.29 g/mol
• IUPAC Name: 5-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• InChI: InChI=1S/C11H21NO4/c1-8(6-5-7-9(13)14)12-10(15)16-11(2,3)4/h8H,5-7H2,1-4H3,(H,12,15)(H,13,14)
• InChI Key: GLSFCJXZXGIQQZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCC(=O)O)NC(=O)OC(C)(C)C

Description

5-{[(Tert-butoxy)carbonyl]amino}hexanoic acid is a compound that belongs to the class of amino acids protected by the tert-butyloxycarbonyl (Boc) group. This compound is often used in organic synthesis, particularly in the preparation of peptides and other complex molecules. The Boc group serves as a protecting group for the amino function, preventing it from reacting under certain conditions and allowing for selective reactions at other sites in the molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[(Tert-butoxy)carbonyl]amino}hexanoic acid typically involves the protection of the amino group of hexanoic acid with the Boc group. This can be achieved by reacting hexanoic acid with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as sodium hydroxide or 4-dimethylaminopyridine (DMAP) in an organic solvent like tetrahydrofuran (THF) or acetonitrile .

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the process. The reaction conditions are optimized to ensure high purity and minimal by-products.

Chemical Reactions Analysis

Types of Reactions

5-{[(Tert-butoxy)carbonyl]amino}hexanoic acid can undergo various chemical reactions, including:

Hydrolysis: The Boc group can be removed under acidic conditions, such as treatment with trifluoroacetic acid (TFA) in dichloromethane or hydrochloric acid in methanol.

Amide Formation: The compound can react with carboxylic acids or their derivatives to form amides, often using coupling reagents like N,N’-diisopropylcarbodiimide (DIC) or N,N’-diethylene-N’'-2-chloroethyl thiophosphoramide.

Substitution Reactions: The amino group can participate in nucleophilic substitution reactions, where it replaces a leaving group in another molecule.

Common Reagents and Conditions

Hydrolysis: Trifluoroacetic acid, hydrochloric acid.

Amide Formation: N,N’-diisopropylcarbodiimide, N,N’-diethylene-N’'-2-chloroethyl thiophosphoramide.

Substitution: Various electrophiles and leaving groups.

Major Products

Hydrolysis: Removal of the Boc group yields the free amino acid.

Amide Formation: Produces amides with various carboxylic acids.

Substitution: Yields substituted amino acids depending on the electrophile used.

Scientific Research Applications

5-{[(Tert-butoxy)carbonyl]amino}hexanoic acid has several applications in scientific research:

Chemistry: Used as a building block in peptide synthesis and other complex organic molecules.

Biology: Studied for its role in protein engineering and modification.

Medicine: Investigated for potential therapeutic applications, including drug delivery systems and as a precursor for bioactive compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-{[(Tert-butoxy)carbonyl]amino}hexanoic acid primarily involves its role as a protected amino acid. The Boc group prevents the amino group from participating in unwanted reactions, allowing for selective modifications at other sites. Upon removal of the Boc group, the free amino group can engage in various biochemical and chemical processes, including peptide bond formation and nucleophilic substitution .

Comparison with Similar Compounds

Similar Compounds

6-(Boc-amino)hexanoic acid: Another Boc-protected amino acid with a similar structure and reactivity.

(S)-2-((tert-Butoxycarbonyl)amino)-5-((2,2,10,10-tetramethyl-4,8-dioxo-3,9-dioxa-5,7-diazaundecan-6-ylidene)amino)pentanoic acid: Used in the preparation of indole derivatives.

Uniqueness

5-{[(Tert-butoxy)carbonyl]amino}hexanoic acid is unique due to its specific chain length and the presence of the Boc-protected amino group. This makes it particularly useful in the synthesis of peptides and other complex molecules where selective protection and deprotection of functional groups are required.